![molecular formula C21H17N3O5S B2690685 2-((6-(benzo[d][1,3]dioxol-5-yl)pyridazin-3-yl)thio)-N-(benzo[d][1,3]dioxol-5-ylmethyl)acetamide CAS No. 872695-50-6](/img/structure/B2690685.png)
2-((6-(benzo[d][1,3]dioxol-5-yl)pyridazin-3-yl)thio)-N-(benzo[d][1,3]dioxol-5-ylmethyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-((6-(benzo[d][1,3]dioxol-5-yl)pyridazin-3-yl)thio)-N-(benzo[d][1,3]dioxol-5-ylmethyl)acetamide is a useful research compound. Its molecular formula is C21H17N3O5S and its molecular weight is 423.44. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Pharmaceutical Development
The compound shows potential in pharmaceutical development, particularly in the design of drugs targeting specific diseases. For example, it's found to be useful in the synthesis of molecules with applications in phosphoinositide 3-kinase (PI3K)/mammalian target of rapamycin (mTOR) dual inhibition, which is relevant for cancer treatment and metabolic stability enhancement (Stec et al., 2011).
Antimicrobial Applications
This compound plays a role in the synthesis of antimicrobial agents. In one study, derivatives of the compound demonstrated good antimicrobial activity, suggesting its relevance in the development of new antimicrobial drugs (Fahim & Ismael, 2019).
Synthesis of Heterocyclic Compounds
It's also utilized in the synthesis of various heterocyclic compounds. These heterocyclic compounds have numerous applications in medicinal chemistry, including the development of drugs for various diseases (Schmeyers & Kaupp, 2002).
Cardiotonic Activity
Derivatives of this compound have been found to exhibit potent cardiotonic activity, which is significant in the development of cardiovascular drugs (Robertson et al., 1986).
Antioxidant Properties
Some derivatives show antioxidant properties, making them potential candidates for drugs targeting oxidative stress-related diseases (Ahmad et al., 2012).
Insecticidal Applications
The compound is used in the synthesis of products with insecticidal properties, suggesting its potential in agricultural applications (Fadda et al., 2017).
Cholesterol-Related Applications
A study identified a derivative of this compound as a potent inhibitor of human acyl-coenzyme A:cholesterol O-acyltransferase (ACAT), which is significant for treating diseases involving ACAT-1 overexpression (Shibuya et al., 2018).
Antitumor Evaluation
Several derivatives of this compound have been synthesized and evaluated for their antitumor activities, indicating its potential in cancer therapy (Hamama et al., 2013).
properties
IUPAC Name |
N-(1,3-benzodioxol-5-ylmethyl)-2-[6-(1,3-benzodioxol-5-yl)pyridazin-3-yl]sulfanylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H17N3O5S/c25-20(22-9-13-1-4-16-18(7-13)28-11-26-16)10-30-21-6-3-15(23-24-21)14-2-5-17-19(8-14)29-12-27-17/h1-8H,9-12H2,(H,22,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LGLBRPSBTVOGTJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1OC2=C(O1)C=C(C=C2)CNC(=O)CSC3=NN=C(C=C3)C4=CC5=C(C=C4)OCO5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H17N3O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
423.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.